Cas no 2172590-95-1 (1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172590-95-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6429532
• PubChem ID: 164663691
• Update Time: 2025-10-12

1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• 2172590-95-1
• EN300-1592795

• Inchi： 1S/C11H17N3O2/c1-3-9-10(11(15)16)12-13-14(9)7(2)8-5-4-6-8/h7-8H,3-6H2,1-2H3,(H,15,16)
• InChI Key： BXKQVZPJSJQNKG-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC)N(C(C)C2CCC2)N=N1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Additional information on 1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172590-95-1)

The compound 1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172590-95-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This triazole derivative is characterized by its unique structural features, including a cyclobutyl moiety and an ethyl-substituted triazole ring, which contribute to its potential applications in pharmaceutical research. The presence of a carboxylic acid functional group further enhances its versatility, making it a valuable intermediate for the synthesis of more complex bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 1-(1-cyclobutylethyl)-5-ethyl-1H-1,3-triazole-4-carboxylic acid has surged, driven by the growing need for innovative therapeutic agents. Researchers are particularly interested in its potential as a scaffold for drug design, owing to its ability to interact with biological targets such as enzymes and receptors. The cyclobutyl group in this compound is noteworthy for its conformational rigidity, which can improve binding affinity and selectivity in drug candidates. This aligns with current trends in fragment-based drug discovery, where small, rigid molecules are used to build potent inhibitors.

The synthesis of 1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step organic reactions, including click chemistry approaches to construct the triazole core. The carboxylic acid moiety allows for further derivatization, enabling the attachment of various pharmacophores to enhance bioactivity. This flexibility makes it a promising candidate for the development of small-molecule therapeutics targeting diseases such as cancer, inflammation, and infectious diseases. Its CAS number 2172590-95-1 is frequently searched in chemical databases, reflecting its relevance in academic and industrial research.

From an environmental and sustainability perspective, the production of 1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid is being optimized to adhere to green chemistry principles. Researchers are exploring catalytic methods and solvent-free conditions to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable synthetic practices, a topic of high interest among chemists and policymakers. Additionally, the compound’s stability and solubility properties are being studied to ensure compatibility with formulation development, a critical step in bringing new drugs to market.

In summary, 1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172590-95-1) represents a cutting-edge example of modern medicinal chemistry. Its structural complexity and functional diversity make it a focal point for researchers exploring new drug candidates and biochemical probes. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.